Cas no 2270244-87-4 (2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene)

• Product Name: 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene
• CAS No: 2270244-87-4
• MF: C₈H₆F₃N
• MW: 173.135152339935
• CID: 5754644
• PubChem ID: 165739079
• Update Time: 2025-06-03

2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene Chemical and Physical Properties

Names and Identifiers

• EN300-7355864
• 2270244-87-4
• 2-(trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene
• 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene

• Inchi： 1S/C8H6F3N/c9-8(10,11)6-2-1-3-7-5(6)4-12-7/h1-3,12H,4H2
• InChI Key： AJMIEKODJIWHFK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1CN2)(F)F

Computed Properties

• Exact Mass: 173.04523368g/mol
• Monoisotopic Mass: 173.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene

Comprehensive Overview of 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene (CAS No. 2270244-87-4)

The compound 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene (CAS No. 2270244-87-4) is a highly specialized bicyclic organic molecule featuring a trifluoromethyl group and a 7-azabicyclo[4.2.0]octa core structure. This unique combination of functional groups and ring systems makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl moiety enhances its metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly exploring its potential applications in the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds like 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene has surged due to their unique physicochemical properties. The trifluoromethyl group is known to improve bioavailability and binding affinity, making it a popular choice in medicinal chemistry. This compound's bicyclic framework also contributes to its rigidity, which can be advantageous in targeting specific biological pathways. As a result, it has garnered attention in the context of precision medicine and targeted drug delivery systems, aligning with current trends in personalized healthcare.

The synthesis of 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene involves advanced organic chemistry techniques, including catalytic cyclization and fluorination reactions. These methods are often discussed in academic forums and industry conferences, reflecting the growing interest in sustainable synthetic routes and green chemistry. Researchers are also investigating its potential as a building block for more complex molecules, which could lead to breakthroughs in material science and catalysis. Its versatility underscores its relevance in both academic and industrial settings.

From an analytical perspective, 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene poses interesting challenges due to its structural complexity. Techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its identity. These analytical methods are frequently searched by professionals seeking to optimize their workflows, highlighting the compound's role in advancing analytical chemistry methodologies. Additionally, its stability under various conditions makes it a candidate for long-term storage studies, a topic of interest in pharmaceutical formulation.

The commercial availability of 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene (CAS No. 2270244-87-4) is limited, which has spurred discussions about scalable synthesis and supply chain optimization. Companies specializing in custom synthesis and contract research are actively exploring ways to meet the demand for this compound. Its niche applications also make it a valuable asset in intellectual property strategies, particularly in the patent landscape for novel chemical entities. This aligns with the broader industry focus on innovation and competitive advantage.

In conclusion, 2-(Trifluoromethyl)-7-azabicyclo[4.2.0]octa-1(6),2,4-triene represents a fascinating intersection of organic chemistry, pharmaceutical research, and industrial applications. Its unique structure and properties continue to inspire new avenues of investigation, making it a compound worth watching in the evolving landscape of chemical sciences. As researchers uncover more about its potential, it is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and technology.